
Preparing LH1307 Stock Solutions in DMSO: An
Application Note and Protocol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LH1307

Cat. No.: B608558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed guide for the preparation of stock solutions of LH1307, a

potent small molecule inhibitor of the Programmed Cell Death-1/Programmed Death-Ligand 1

(PD-1/PD-L1) protein-protein interaction, using Dimethyl Sulfoxide (DMSO) as the solvent.[1]

Included are the chemical and physical properties of LH1307, a comprehensive, step-by-step

protocol for solubilization, recommended storage conditions, and crucial safety precautions.

Additionally, this guide presents typical working concentrations for in vitro assays and visual

diagrams to illustrate both the experimental workflow and the targeted signaling pathway.

Introduction to LH1307
LH1307 is a C2-symmetric small molecule that potently inhibits the interaction between PD-1

and PD-L1.[2][3] This interaction is a critical immune checkpoint that tumor cells often exploit to

evade immune surveillance. By blocking the PD-1/PD-L1 pathway, LH1307 can restore T-cell

activity against cancer cells. Its efficacy has been demonstrated in various in vitro assays,

including Homogeneous Time-Resolved Fluorescence (HTRF) and cell-based co-culture

systems.[2][4] Accurate and consistent preparation of LH1307 stock solutions is paramount for

obtaining reliable and reproducible experimental results.
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The following table summarizes the key quantitative data for LH1307.

Property Value Source(s)

Molecular Formula C₅₄H₅₈N₈O₆ [1]

Molecular Weight 915.09 g/mol [1]

CAS Number 2375720-38-8 [1]

Appearance White to beige powder [1]

Solubility in DMSO 2 mg/mL to 25 mg/mL [1]

Storage Conditions

Powder: 2-8°C or -20°C; Stock

Solution (in DMSO): -20°C or

-80°C

[1]

In Vitro Activity (IC₅₀) 3 nM (HTRF assay) [2]

In Vitro Activity (EC₅₀)

763 nM (NFAT signaling

restoration in aAPC/CHO-K1

co-culture)

[1]

Note on Solubility: There are conflicting reports on the solubility of LH1307 in DMSO. While

one source states a solubility of 2 mg/mL, another indicates 25 mg/mL.[1] It is recommended to

start with a lower concentration and confirm complete dissolution before attempting higher

concentrations.

Experimental Protocol: Preparing a 10 mM LH1307
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of LH1307 in DMSO. This

concentration is a common starting point for subsequent dilutions for various in vitro assays.

Materials and Equipment
LH1307 powder

Anhydrous/molecular sieve-dried DMSO
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Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate chemical-

resistant gloves (e.g., butyl rubber or fluoroelastomer)

Procedure
Preparation: Work in a clean, dry environment, preferably in a chemical fume hood to

minimize inhalation of DMSO vapors and LH1307 powder. Ensure all glassware and

equipment are clean and dry.

Weighing LH1307:

Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of LH1307 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 9.15 mg of LH1307 (Molecular Weight = 915.09 g/mol ).

Calculation: (10 mmol/L) * (1 L/1000 mL) * (915.09 g/mol ) * (1000 mg/g) * 1 mL = 9.15 mg

Solubilization:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the LH1307 powder. For the example above, add 1 mL of DMSO.

Close the tube tightly and vortex thoroughly for at least 2 minutes or until the powder is

completely dissolved. A clear solution should be obtained. If the compound does not fully

dissolve, gentle warming (up to 37°C) or sonication may be applied.

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to avoid repeated freeze-thaw cycles.
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Store the aliquots at -20°C or -80°C for long-term storage.

Application Notes: Working Concentrations and
Best Practices

Working Concentrations: The optimal working concentration of LH1307 will vary depending

on the specific assay and cell type. Based on published data, here are some recommended

starting points for in vitro experiments:

Biochemical Assays (e.g., HTRF): 1 nM - 100 nM

Cell-Based Signaling Assays (e.g., NFAT reporter): 100 nM - 10 µM

Cell Viability/Proliferation Assays: 100 nM - 50 µM (a broad range is recommended for

initial screening)

Final DMSO Concentration: When diluting the LH1307 stock solution into aqueous media

(e.g., cell culture medium), ensure the final concentration of DMSO is kept low, typically

below 0.5%, to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium

with the same final concentration of DMSO) in your experiments.

Avoiding Precipitation: To prevent precipitation when diluting the DMSO stock solution, it is

recommended to perform serial dilutions in DMSO first, and then add the final diluted DMSO

solution to the aqueous medium with vigorous mixing.

Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves. Nitrile gloves offer limited protection against

DMSO and should be changed immediately upon contact.

Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhaling

DMSO vapors.

Handling Potent Compounds: LH1307 is a potent bioactive molecule. Avoid direct contact

with skin and eyes. In case of contact, wash the affected area thoroughly with water.
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Waste Disposal: Dispose of all waste materials (e.g., pipette tips, tubes) in accordance with

institutional and local regulations for chemical waste.

Visual Diagrams
Experimental Workflow
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Caption: Workflow for preparing LH1307 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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